Cas no 2137595-12-9 (4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2137595-12-9
• MF: C₈H₁₁F₂N₃O₂
• MW: 219.188648462296
• CID: 5893698
• PubChem ID: 165607096
• Update Time: 2025-06-14

4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid
• EN300-1112821
• 2137595-12-9

• Inchi： 1S/C8H11F2N3O2/c1-2-8(9,10)4-13-3-5(11)6(12-13)7(14)15/h3H,2,4,11H2,1H3,(H,14,15)
• InChI Key： VPDHBJLGWZNTHV-UHFFFAOYSA-N
• SMILES： FC(CC)(CN1C=C(C(C(=O)O)=N1)N)F

Computed Properties

• Exact Mass: 219.08193293g/mol
• Monoisotopic Mass: 219.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137595-12-9)

The compound 4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137595-12-9) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorobutyl moiety and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated pyrazole derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid contributes to its improved pharmacokinetic properties, a hot topic in medicinal chemistry. This aligns with the growing trend of fluorine incorporation in drug design, as highlighted in numerous scientific publications and patent filings. The compound’s CAS No. 2137595-12-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in cutting-edge research.

The synthesis of 4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions, including alkylation and carboxylation processes. Its pyrazole core is a privileged scaffold in heterocyclic chemistry, often explored for its ability to interact with biological targets. This compound’s amino and carboxylic acid functionalities further enhance its utility as a building block for peptide mimetics and small-molecule inhibitors, addressing key challenges in drug development.

From an SEO perspective, queries such as "pyrazole carboxylic acid uses" and "difluorobutyl derivatives in medicine" are gaining traction, underscoring the need for detailed content on this topic. The compound’s potential role in cancer therapy and antiviral agents is also a frequent subject of online searches, making it a valuable keyword for scientific content. Additionally, its relevance to green chemistry—given the push for sustainable synthesis methods—adds another layer of interest for environmentally conscious researchers.

In the agrochemical sector, 4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid is investigated for its herbicidal and fungicidal properties. The difluorobutyl group’s lipophilicity may improve the compound’s ability to penetrate plant cell walls, a critical factor in crop protection solutions. This aligns with the global focus on sustainable agriculture and the need for eco-friendly pesticides, topics frequently discussed in industry forums and academic circles.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring its suitability for high-value applications. The CAS No. 2137595-12-9 serves as a unique identifier in regulatory and safety documentation, emphasizing its importance in chemical compliance and intellectual property management. Researchers and manufacturers must adhere to stringent quality control protocols to maintain consistency in its production and application.

In summary, 4-amino-1-(2,2-difluorobutyl)-1H-pyrazole-3-carboxylic acid represents a promising candidate for diverse scientific and industrial applications. Its structural features and functional groups align with current trends in drug discovery, agrochemical innovation, and material science. By leveraging its fluorinated pyrazole backbone, researchers can unlock new possibilities in targeted therapeutics and sustainable chemistry, making it a compound of enduring interest.